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Compound of Interest

Compound Name: Acetyl tributyl citrate-d3

Cat. No.: B12425288 Get Quote

Introduction
Acetyl tributyl citrate (ATBC) is a widely used plasticizer and a safer alternative to phthalates in

various consumer products, including food packaging and medical devices.[1][2][3]

Consequently, monitoring its presence and concentration in biological and environmental

samples is of significant interest to researchers in toxicology, pharmacokinetics, and

environmental science.[4][5] Acetyl tributyl citrate-d3 (ATBC-d3) serves as an ideal internal

standard for quantification studies using mass spectrometry due to its chemical similarity to the

unlabeled form and its distinct mass. This document provides a detailed protocol for spiking

ATBC-d3 into complex matrices and its subsequent quantification.

Physicochemical Properties of Acetyl Tributyl
Citrate
ATBC is a colorless, odorless, oily liquid that is insoluble in water but soluble in most organic

solvents.[1][2] It is stable under recommended storage conditions.[6][7]
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Property Value Reference

Molecular Formula C₂₀H₃₄O₈ [2]

Molecular Weight 402.5 g/mol [6]

Boiling Point 343 °C [2]

Melting Point -80 °C [6]

Flash Point 204 °C [2]

Solubility in water Insoluble [2]

LogP 4.92 [6]

Experimental Protocols
This section outlines the necessary procedures for preparing stock solutions, spiking complex

matrices, and preparing samples for analysis.

1. Preparation of Stock and Working Solutions

Proper preparation of stock and working solutions is critical for accurate quantification.

ATBC-d3 Stock Solution (1 mg/mL):

Accurately weigh 10 mg of ATBC-d3.

Dissolve in 10 mL of a suitable organic solvent such as methanol or acetonitrile.

Store the stock solution at -20°C in a tightly sealed glass vial.

Working Standard Solutions:

Prepare a series of working standard solutions by serially diluting the stock solution with

the same solvent.

The concentration of these solutions should cover the expected range of the analyte in the

samples. A typical range might be from 0.1 µg/mL to 10 µg/mL.[8]
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Store working solutions at -20°C and bring to room temperature before use.[8]

2. Spiking Protocol for Complex Matrices

The following protocols are provided for plasma, tissue homogenate, and soil samples.

Plasma:

Thaw frozen plasma samples on ice to prevent degradation of endogenous components.

For calibration standards, spike 90 µL of blank rat plasma with 10 µL of the appropriate

working standard solution.[8]

For quality control (QC) samples, spike a separate set of plasma aliquots with known

concentrations of the analyte to fall within the low, medium, and high points of the

calibration curve.

For unknown samples, add a known amount of ATBC-d3 working solution to a defined

volume of the plasma sample. The final concentration of the internal standard should be

consistent across all samples and calibration standards. A typical concentration for an

internal standard is 100 ng/mL.[8]

Tissue Homogenate:

Accurately weigh a portion of the tissue sample.

Homogenize the tissue in a suitable buffer (e.g., phosphate-buffered saline) to create a

consistent homogenate (e.g., 10% w/v).

Spike the tissue homogenate with the ATBC-d3 working solution as described for plasma.

Soil:

Air-dry the soil sample and sieve to remove large debris.

Accurately weigh a portion of the dried soil.

Spike the soil sample directly with a known amount of ATBC-d3 working solution.
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Allow the solvent to evaporate completely before proceeding with extraction.

3. Sample Preparation for Analysis

The goal of sample preparation is to extract ATBC-d3 from the matrix and remove

interferences.[9]

Protein Precipitation (for Plasma and Tissue Homogenate):

To a 50 µL aliquot of spiked plasma or tissue homogenate, add 150 µL of cold methanol or

acetonitrile containing the internal standard (if not already added).[8]

Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.

Centrifuge the samples at 12,000 rpm for 5 minutes at 4°C.[8]

Carefully collect the supernatant for LC-MS/MS analysis.[8]

Liquid-Liquid Extraction (LLE) (for Aqueous Samples):

To a known volume of the aqueous sample, add a suitable extraction solvent such as

hexane.[10]

Vortex for an extended period (e.g., 30 minutes) to ensure efficient extraction.[11]

Centrifuge to separate the organic and aqueous layers.

Collect the organic layer containing the analyte.

Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in the

mobile phase for analysis.

Solid-Phase Extraction (SPE) (for Cleaner Samples):

Condition a C18 SPE cartridge with methanol followed by water.[12]

Load the pre-treated sample onto the cartridge.

Wash the cartridge with water to remove polar interferences.[12]
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Elute the analyte with a suitable organic solvent (e.g., acetonitrile/methanol mixture).[12]

Evaporate the eluate and reconstitute as described for LLE.

Analytical Method: LC-MS/MS
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the

sensitive and selective quantification of ATBC-d3.[4][8]

LC Parameters:

Parameter Condition Reference

Column
Kinetex C18 (2.1 mm × 50

mm, 2.6 µm) or equivalent
[8]

Mobile Phase A 0.1% formic acid in water [8]

Mobile Phase B
0.1% formic acid in 90%

acetonitrile
[8]

Flow Rate 0.3 mL/min [8]

Column Temperature 30 °C [8]

Injection Volume 5-10 µL

Gradient Elution:

Time (min) % Mobile Phase B

0.0 10

1.0 100

4.0 100

4.1 10

6.0 10
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MS/MS Parameters:

The mass spectrometer should be operated in positive electrospray ionization (ESI) mode with

multiple reaction monitoring (MRM).[8]

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Fragmentor
Voltage (V)

Collision
Energy (V)

ATBC 403.2 129.0 80 20

ATBC-d3 406.2
129.0 or other

specific fragment

Optimize

experimentally

Optimize

experimentally

ATEC (IS) 319.1 157.0 70 10

Tributyl Citrate

(IS)
361.4 259.2

Optimize

experimentally

Optimize

experimentally

Note: The precursor ion for ATBC-d3 will be higher than that of ATBC by the number of

deuterium atoms. The product ions may be the same or different depending on the location of

the deuterium labels. These parameters should be optimized experimentally.

Data Presentation
Quantitative data should be summarized in clear and structured tables.

Table 1: Calibration Curve Data
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Concentration
(ng/mL)

Peak Area
(Analyte)

Peak Area (IS)
Peak Area Ratio
(Analyte/IS)

10 ... ... ...

50 ... ... ...

100 ... ... ...

200 ... ... ...

500 ... ... ...

1000 ... ... ...

Table 2: Quality Control Sample Accuracy and Precision

QC Level
Spiked Conc.
(ng/mL)

Measured
Conc. (Mean ±
SD, n=3)

Accuracy (%)
Precision
(%RSD)

Low 30 ... ... ...

Medium 400 ... ... ...

High 800 ... ... ...

Diagrams
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Caption: Experimental workflow for spiking and analysis.
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Caption: Logical relationship of the protocol steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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